Cas no 22598-39-6 (Chlorosulfurous acid, butyl ester)
22598-39-6 structure
Product Name:Chlorosulfurous acid, butyl ester
CAS No:22598-39-6
MF:C4H9ClO2S
MW:156.631059408188
CID:1411102
PubChem ID:23270425
Update Time:2025-04-20
Chlorosulfurous acid, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Chlorosulfurous acid, butyl ester
- 1-chlorosulfinyloxybutane
- Butyl sulfurochloridoite
- 22598-39-6
- DTXSID20632064
- Butyl-chlorsulfit
-
- Inchi： 1S/C4H9ClO2S/c1-2-3-4-7-8(5)6/h2-4H2,1H3
- InChI Key： SMBCCRRPZMKSML-UHFFFAOYSA-N
- SMILES： ClS(=O)OCCCC
Computed Properties
- Exact Mass: 156.00127
- Monoisotopic Mass: 156.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 76.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 26.3
Chlorosulfurous acid, butyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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